Methyl 2-[4-(2,2,2-trifluoroethoxy)phenyl]acetate

• IUPAC Name: methyl 2-[4-(2,2,2-trifluoroethoxy)phenyl]acetate
• InChI: InChI=1S/C11H11F3O3/c1-16-10(15)6-8-2-4-9(5-3-8)17-7-11(12,13)14/h2-5H,6-7H2,1H3
• InChI Key: YGRMEWVUYCFYSX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC=C(C=C1)OCC(F)(F)F
• Molecular Formula: C11H11F3O3
• Molecular Weight: 248.20 g/mol
• CAS No.: 937603-34-4

Description

“Methyl 2-[4-(2,2,2-trifluoroethoxy)phenyl]acetate” is a chemical compound with the CAS Number: 937603-34-4. It has a molecular weight of 248.2. The IUPAC name for this compound is methyl [4- (2,2,2-trifluoroethoxy)phenyl]acetate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H11F3O3/c1-16-10(15)6-8-2-4-9(5-3-8)17-7-11(12,13)14/h2-5H,6-7H2,1H3. This indicates the molecular structure of the compound.

Physical and Chemical Properties Analysis

“this compound” is a liquid at room temperature.

Scientific Research Applications

Synthesis and Structural Analysis

• Methyl 2-[4-(2,2,2-trifluoroethoxy)phenyl]acetate and related compounds have been synthesized and analyzed for their crystal structures. For example, compounds including methyl (Z)-2-[4-({[1-(4-chlorophenyl)-1H-pyrazol-3-yl]oxy}methyl)phenyl]-2-(methoxyimino)acetate were synthesized, and their structures were determined using X-ray diffraction analysis (Liu et al., 2014).

Pharmacological Profiles

• Studies have examined the pharmacological profiles of compounds structurally related to this compound. For instance, anti-inflammatory and antiarrhythmic properties of similar compounds have been investigated, providing insights into their potential therapeutic applications (Tanaka et al., 1986).

Biological Assessments

• Biological assessments of derivatives of this compound have been conducted. One study synthesized 1,3,4-Oxadiazole derivatives with a 2,5-bis(2,2,2-trifluoroethoxy)phenyl tether and assessed their potential as anti-cancer and anti-diabetic agents (Shankara et al., 2022).

Fungicidal Activity

• Research on the fungicidal activity of compounds related to this compound has been documented. A study showed moderate fungicidal activity against Rhizoctonia solani, indicating potential agricultural applications (Liu et al., 2014).

Electrochemical and Radiofluorination Studies

• Electrochemical fluorination and radiofluorination studies have been performed on methyl(phenylthio)acetate, a compound structurally similar to this compound, revealing insights into the synthesis of fluorinated compounds (Balandeh et al., 2017).

Synthesis and Herbicidal Activity

• Investigations into the synthesis and herbicidal activity of phenyl pyrazole derivatives related to this compound have been conducted, highlighting their efficacy in inhibiting weed growth at low dosages (Zhou et al., 2010).

Fragrance Material Review

• A review of 2-methyl-4-phenyl-2-butyl acetate, a fragrance material within the same structural group as this compound, was conducted to assess its toxicological and dermatological properties (Mcginty et al., 2012).

Safety and Hazards

The compound has been classified under GHS07 for safety. The hazard statements include H227, H315, H319, and H335. Precautionary measures include P210, P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P370+P378, P403+P233, P403+P235, P405, and P501.